Cas no 4029-65-6 ((5beta)-14-hydroxy-3-oxobufa-20,22-dienolide)
4029-65-6 structure
Product Name:(5beta)-14-hydroxy-3-oxobufa-20,22-dienolide
CAS No:4029-65-6
MF:C24H32O4
MW:384.508487701416
CID:925619
PubChem ID:317274
Update Time:2025-04-19
(5beta)-14-hydroxy-3-oxobufa-20,22-dienolide Chemical and Physical Properties
Names and Identifiers
-
- (5beta)-14-hydroxy-3-oxobufa-20,22-dienolide
- 3-Oxo-14-hydroxy-5β-bufa-20,22-dienolide
- Bufalone
- 5.beta.-Bufa-20,22-dienolide, 14-hydroxy-3-oxo-
- Bufa-20,22-dienolide, 14-hydroxy-3-oxo-, (5.beta.)-
- 5.beta.-Bufa-20, 14-hydroxy-3-oxo-
- DTXSID70960723
- 14-Hydroxy-3-oxobufa-20,22-dienolide
- 14-Hydroxy-3-oxobufa-20,22-dienolide #
- Bufa-20, 14-hydroxy-3-oxo-, (5.beta.)-
- 4029-65-6
- NSC248519
- YHPFWEDUGHFFTA-UHFFFAOYSA-N
- NSC-248519
-
- Inchi: 1S/C24H32O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,14,16,18-20,27H,4-5,7-13H2,1-2H3
- InChI Key: YHPFWEDUGHFFTA-UHFFFAOYSA-N
- SMILES: CC12C(C3=COC(=O)C=C3)CCC1(O)C1CCC3C(C1CC2)(C)CCC(=O)C3
Computed Properties
- Exact Mass: 384.23006
- Monoisotopic Mass: 384.23006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 782
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 3.3
Experimental Properties
- Density: 1.222
- Boiling Point: 555.7°C at 760 mmHg
- Flash Point: 189.6°C
- Refractive Index: 1.585
- PSA: 67.51000
- LogP: 4.45010
(5beta)-14-hydroxy-3-oxobufa-20,22-dienolide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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